![molecular formula C7H6N2S B073233 5-Methyl-2,1,3-benzothiadiazole CAS No. 1457-93-8](/img/structure/B73233.png)
5-Methyl-2,1,3-benzothiadiazole
Overview
Description
Synthesis Analysis
The synthesis of 5-Methyl-2,1,3-benzothiadiazole and related compounds often involves catalyzed reactions and specific reagent conditions. For instance, the synthesis of similar thiadiazoles has been reported using manganese(II) catalyzed reactions, where substituted thiosemicarbazide/thiohydrazide undergoes cyclization to yield thiadiazoles (Dani et al., 2013). Another approach involves the formation of 1,2,4-triazolo[3,4-b]benzothiazoles through reactions involving o-methylaniline and various aromatic carbonic acids, showcasing the versatility in synthetic routes (Dong et al., 2002).
Molecular Structure Analysis
The molecular structure of this compound and related molecules is characterized by X-ray crystallography and DFT studies. These studies reveal the stabilization of such compounds through intramolecular and intermolecular hydrogen bonding, indicating the impact of molecular structure on their stability and reactivity (Dani et al., 2013).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives include bromination, where brominated 2,1,3-benzothiadiazoles are synthesized under specific conditions, highlighting the compound's reactivity towards halogenation (Pilgram et al., 1970). The compound's structure also influences its reactivity in various chemical transformations.
Physical Properties Analysis
The physical properties of this compound derivatives, such as melting points, solubility, and crystalline structure, are essential for understanding their behavior in different environments and applications. While specific data on this compound was not directly available, studies on similar compounds provide insights into how such properties are analyzed and reported.
Chemical Properties Analysis
The chemical properties of this compound, including its stability, reactivity with other chemical groups, and behavior under various conditions, are critical for its application in materials science and biomedicine. For instance, the study of oxidation reactions of methyl-substituted 2,1,3-benzothiadiazoles and 2,1,3-benzoselenadiazoles with selenium dioxide showcases the compound's reactivity and potential transformations (Neidlein & Knecht, 1987).
Scientific Research Applications
Synthesis and Chemical Properties
5-Methyl-2,1,3-benzothiadiazole has been a subject of interest in chemical synthesis and properties exploration. Notable research includes the oxidation reactions of methyl-substituted benzothiadiazoles, highlighting the synthesis and spectroscopic properties of compounds involving selenium dioxide (Neidlein & Knecht, 1987). Furthermore, the study on the bromination of benzothiadiazoles contributed significantly to the field by introducing a general preparative method for brominated benzothiadiazoles, providing insights into the selective bromination at specific positions under certain reaction conditions (Pilgram, Zupan, & Skiles, 1970).
Applications in Agriculture
The compound has also been explored for its potential applications in agriculture. Studies have shown that treatments with benzothiadiazole and related compounds can influence the phenolic content of grapes and potentially improve wine chromatic characteristics (Ruiz-García et al., 2012). The application of these compounds in vineyards demonstrated an increase in the levels of phenolic compounds in grapes, suggesting a potential strategy for vine protection and enhancement of grape and wine quality (Ruiz-García et al., 2013).
Photoluminescent and Optoelectronic Applications
This compound and its derivatives have been identified as key components in photoluminescent compounds and optoelectronic devices. The synthesis, properties, and reactions of benzothiadiazole derivatives have been extensively studied due to their potential in organic light-emitting diodes, solar cells, and other light technology applications (Neto et al., 2013). Additionally, the molecular organization of benzothiadiazoles in the solid state has been analyzed to understand their preferred patterns of molecular association, which is crucial for developing more effective compounds for thin-film optoelectronic devices (Langis-Barsetti, Maris, & Wuest, 2017).
Pharmacological and Biological Applications
While the focus was to exclude drug use, dosage, and side effects, it's worth noting that research has been conducted on the pharmacological and biological implications of benzothiadiazole compounds. For instance, studies on the modulation of AMPA receptors and the potential of benzothiadiazole derivatives in addressing various physiological and neurological conditions highlight the compound's significance in medical research (Citti et al., 2016).
Mechanism of Action
Target of Action
5-Methyl-2,1,3-benzothiadiazole is a versatile organic compound that has been used in various applications, including as a building block for smart porous materials . .
Mode of Action
It’s known that benzothiadiazole derivatives can undergo oxidation reactions . This suggests that this compound might interact with its targets through redox reactions, leading to changes in the targets’ chemical states.
Biochemical Pathways
It’s known that benzothiadiazole derivatives can participate in various chemical reactions, including oxidation . This suggests that this compound might affect biochemical pathways involving redox reactions.
Result of Action
It’s known that benzothiadiazole derivatives can exhibit photophysical behavior . This suggests that this compound might have effects related to light absorption and emission.
Action Environment
The action of this compound can be influenced by various environmental factors. For example, its photophysical behavior can be affected by the solvent used . Additionally, its stability and efficacy might be influenced by factors such as temperature and light exposure.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Benzothiadiazole and its derivatives, to which 5-Methyl-2,1,3-benzothiadiazole belongs, are known to interact with various enzymes, proteins, and other biomolecules . These interactions are primarily due to their strong electron-withdrawing ability, which can improve the electronic properties of the resulting organic materials .
Cellular Effects
Benzothiadiazole and its derivatives have been shown to have significant effects on various types of cells and cellular processes . They are used in the molecular construction of organic light-emitting diodes, organic solar cells, and organic field-effect transistors .
Molecular Mechanism
Benzothiadiazole and its derivatives are known to exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that benzothiadiazole and its derivatives can have long-term effects on cellular function observed in in vitro or in vivo studies .
Metabolic Pathways
Benzothiadiazole and its derivatives are known to be involved in various metabolic pathways .
Transport and Distribution
Benzothiadiazole and its derivatives are known to interact with various transporters and binding proteins .
Subcellular Localization
Benzothiadiazole and its derivatives are known to be directed to specific compartments or organelles based on certain targeting signals or post-translational modifications .
properties
IUPAC Name |
5-methyl-2,1,3-benzothiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2S/c1-5-2-3-6-7(4-5)9-10-8-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDQJAYFCPRWDOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NSN=C2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381764 | |
Record name | 5-methyl-2,1,3-benzothiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1457-93-8 | |
Record name | 5-methyl-2,1,3-benzothiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1457-93-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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